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Compound of Interest

Compound Name: AZD5582

Cat. No.: B15605064 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential information on the

proper disposal procedures for AZD5582, a potent IAP (Inhibitor of Apoptosis Protein)

antagonist used in cancer research. Adherence to these guidelines is critical for personnel

safety and environmental protection.

Chemical and Physical Properties of AZD5582
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the key chemical and physical data for AZD5582.[1]
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Property Value

Chemical Name

(2S)-1-[(2S)-2-cyclohexyl-2-[[(2S)-2-

(methylamino)propanoyl]amino]acetyl]-N-

[(1S,2R)-2-[6-[[(1S,2R)-1-[[(2S)-1-[(2S)-2-

cyclohexyl-2-[[(2S)-2-

(methylamino)propanoyl]amino]acetyl]pyrrolidin

e-2-carbonyl]amino]-2,3-dihydro-1H-inden-2-

yl]oxy]hexa-2,4-diynoxy]-2,3-dihydro-1H-inden-

1-yl]pyrrolidine-2-carboxamide

Molecular Formula C₅₈H₇₈N₈O₈

Molecular Weight 1015.29 g/mol

CAS Number 1258392-53-8

Appearance Crystalline solid

Solubility
Soluble in DMSO (≥100 mg/mL), DMF (~30

mg/mL), and Ethanol (~30 mg/mL)[2][4]

Stability

Stable under recommended storage conditions.

[5] Photostable and hydrolytically stable

between pH 4-6.[6]

Storage Conditions

Store at 4°C, protected from light, and under

nitrogen for short-term storage. For long-term

storage, -20°C is recommended.[2][3]

Hazard Classification
Acute toxicity, oral (Category 4). Harmful if

swallowed.[5]

AZD5582 Disposal Workflow
The following diagram outlines the general workflow for the safe disposal of AZD5582. This

process emphasizes the importance of consulting the Safety Data Sheet (SDS) and adhering

to institutional and local regulations.
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Preparation

Waste Collection

Temporary Storage

Final Disposal

Consult AZD5582
Safety Data Sheet (SDS)

Wear appropriate Personal
Protective Equipment (PPE)

(Lab coat, gloves, safety glasses)

Segregate AZD5582 waste
from other chemical waste

Collect in a dedicated,
properly labeled, and

sealed waste container

Label container with:
- 'AZD5582 Waste'
- Hazard Symbols
- Concentration

Store waste container in a
designated, well-ventilated,

and secure area

Keep away from
incompatible materials
(Strong acids/alkalis,

strong oxidizing/reducing agents)

Follow institutional procedures
for hazardous waste pickup

Arrange for collection by
Environmental Health & Safety (EHS)
or a licensed waste disposal service

Dispose of contents/container
in accordance with local,

state, and federal regulations
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Caption: A logical workflow for the proper disposal of AZD5582, from initial preparation to final

disposal.

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol provides a detailed, step-by-step guide for the safe disposal of

AZD5582. This procedure is based on general best practices for handling hazardous chemical

waste and should be adapted to comply with your institution's specific policies and local

regulations.

1. Consult the Safety Data Sheet (SDS): Before handling AZD5582, thoroughly review the

manufacturer's SDS. The SDS contains critical information regarding hazards, handling, and

emergency procedures.[5]

2. Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

AZD5582 and its waste. This includes, but is not limited to:

A laboratory coat

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

3. Waste Segregation: Do not mix AZD5582 waste with other chemical waste streams unless

explicitly permitted by your institution's EHS department.[7] Proper segregation prevents

unintended chemical reactions and ensures proper disposal.[8]

4. Waste Collection:

Solid Waste: Collect unused or expired AZD5582 powder, as well as contaminated items

such as weigh boats, pipette tips, and gloves, in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Liquid Waste: For solutions containing AZD5582, use a dedicated, sealed, and shatter-

resistant container. If necessary, absorb liquid waste with a non-reactive absorbent material
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like diatomite or universal binders before placing it in the solid waste container.[5] Avoid

disposing of liquid AZD5582 waste down the drain.[5]

5. Labeling: Properly label the waste container with the following information:

The full chemical name: "AZD5582"

The concentration of the waste, if applicable

Relevant hazard symbols (e.g., "Harmful")

The date the waste was first added to the container

6. Temporary Storage: Store the sealed and labeled waste container in a designated, well-

ventilated, and secure area away from general laboratory traffic. Ensure it is stored away from

incompatible materials such as strong acids, strong alkalis, and strong oxidizing or reducing

agents.[5]

7. Final Disposal: Follow your institution's established procedures for the disposal of hazardous

chemical waste. This typically involves contacting your Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor to arrange for pickup.[7] The final

disposal of AZD5582 waste must be in accordance with all local, state, and federal regulations.

[5] In many cases, incineration is the required method for disposing of cytotoxic waste.[9]

Signaling Pathway Context: AZD5582 as an IAP
Inhibitor
AZD5582 is a dimeric Smac mimetic that potently inhibits IAP proteins, including cIAP1, cIAP2,

and XIAP.[3][6][10][11] By binding to the BIR3 domains of these proteins, AZD5582 prevents

their interaction with caspases, leading to the induction of apoptosis.[10] This mechanism of

action underscores its classification as a compound that requires careful handling and disposal.
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AZD5582 Mechanism of Action

AZD5582
(Smac Mimetic)

IAP Proteins
(cIAP1, cIAP2, XIAP)

inhibits Caspases
(e.g., Caspase-9)

inhibits Apoptosis
(Programmed Cell Death)

induces

Click to download full resolution via product page

Caption: The signaling pathway of AZD5582 as an IAP inhibitor, leading to apoptosis.

By following these procedures and maintaining a proactive approach to safety, researchers can

minimize risks and ensure the responsible management of AZD5582 waste in the laboratory.

Always prioritize safety and consult with your institution's EHS department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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